Cas no 667436-84-2 (4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667436-84-2
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• MDL: MFCD03900610
• CID: 868748
• PubChem ID: 3682396
• Update Time: 2025-05-21

4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(2-chlorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• 3-[1-(2-chlorophenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[1-(2-chlorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• ART-CHEM-BB B018161
• AKOS003313362
• AKOS017258695
• MFCD03900610
• 667436-84-2
• CS-0322688
• DTXSID10394982
• 5-[1-(2-chlorophenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• VS-03803
• 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03900610
• Inchi： 1S/C13H14ClN3OS/c1-3-8-17-12(15-16-13(17)19)9(2)18-11-7-5-4-6-10(11)14/h3-7,9H,1,8H2,2H3,(H,16,19)
• InChI Key： KFMDXJPUPSOPCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC(C)C1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 295.05500
• Monoisotopic Mass: 295.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 78.74000
• LogP: 3.54620

4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 667436-84-2)

The compound 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 667436-84-2) is a heterocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including an allyl group, a chlorophenoxy moiety, and a triazole-thiol core, this compound exhibits versatile properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its potential applications as a bioactive scaffold for designing novel pharmaceutical intermediates or crop protection agents.

In recent years, the demand for triazole-based compounds like 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol has surged due to their broad-spectrum biological activities. Studies suggest that modifications to the allyl substituent or chlorophenoxy side chain can significantly alter its pharmacokinetic profile, making it a hot topic in drug discovery forums. Additionally, its thiol functional group offers opportunities for further derivatization, which aligns with current trends in fragment-based drug design.

The synthesis of CAS No. 667436-84-2 typically involves multi-step reactions, including cyclocondensation and nucleophilic substitution. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact—a key concern among modern chemists.

From an industrial perspective, 4-Allyl-5-1-(2-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol is often discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to several proprietary claims, especially in agrochemical formulations. Meanwhile, academic literature highlights its role as a ligand in metal-organic frameworks (MOFs), addressing the growing demand for functional materials in catalysis and sensing applications.

Safety and regulatory aspects of CAS 667436-84-2 are frequently searched topics. While not classified as hazardous under standard guidelines, proper laboratory handling protocols must be followed due to its reactive thiol group. This aligns with global discussions on chemical safety and responsible research practices, which dominate scientific conferences and ESG (Environmental, Social, and Governance) reports.

Future research directions for this compound may focus on its structure-activity relationships (SAR) to optimize efficacy in target applications. With advancements in computational chemistry and AI-driven molecular modeling, scientists can accelerate the development of derivatives with enhanced properties—a trend reflected in recent high-throughput screening studies.